N-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]pyridine-3-carboxamide

• IUPAC Name: 2-(4-chloroanilino)-N-(4-chlorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H13Cl2N3O/c19-12-3-7-14(8-4-12)22-17-16(2-1-11-21-17)18(24)23-15-9-5-13(20)6-10-15/h1-11H,(H,21,22)(H,23,24)
• InChI Key: HMDPPECEVFCCLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)NC2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H13Cl2N3O
• Molecular Weight: 358.2 g/mol

Description

N-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]pyridine-3-carboxamide is a chemical compound that belongs to the class of pyridine carboxamides This compound is characterized by the presence of two 4-chlorophenyl groups attached to a pyridine ring, with an amide linkage at the 3-position of the pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]pyridine-3-carboxamide typically involves the reaction of 4-chloroaniline with 2-chloronicotinic acid under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions often include refluxing in an appropriate solvent like dichloromethane or tetrahydrofuran (THF) for several hours to ensure complete conversion .

Industrial Production Methods

On an industrial scale, the production of this compound may involve optimized reaction conditions to enhance yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro groups, using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted pyridine carboxamides.

Scientific Research Applications

N-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]pyridine-3-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]pyridine-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)formamide
• 4-chloroformanilide
• 4-chlorophenyl isocyanate

Uniqueness

N-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]pyridine-3-carboxamide is unique due to its dual 4-chlorophenyl groups and the presence of a pyridine ring, which confer specific chemical and biological properties. Compared to similar compounds, it may exhibit enhanced stability, reactivity, or biological activity, making it a valuable compound for various research applications.